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Compound of Interest

Compound Name: C.l. Solvent Blue 3

Cat. No.: B1629615

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of C.l. Solvent Blue 3, a synthetic dye
belonging to the triarylmethane class. This document consolidates key molecular data, outlines
its synthesis and applications, and presents its chemical structure.

Core Molecular and Physical Properties

C.l. Solvent Blue 3 is characterized by the following molecular and physical properties. The
guantitative data is summarized in the table below for ease of reference.
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Property Value Reference
Molecular Weight 490.0 g/mol
Molecular Formula C32H25CINs

IUPAC Name

4-[(4-anilinophenyl)-(4-
phenyliminocyclohexa-2,5-
dien-1-ylidene)methyl]-2-

methylaniline;hydrochloride

CAS Registry Number 8004-91-9

Chemical Structure Class Triarylmethane

Appearance Blue powder

Solubility Insoluble in water; Soluble in

ethanol.

Behavior in Acid

In concentrated sulfuric acid, it
appears as a brown-light
yellow solution, which forms a

blue precipitate upon dilution.

Behavior in Base

Addition of sodium hydroxide
to an aqueous solution results
in a brownish-red color.

Chemical Structure

The chemical structure of C.I. Solvent Blue 3 is a key determinant of its color and properties.

Below is a diagram representing its molecular structure.
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Preparation Application

Organic Solvent Substrate

(e.g., Ethanol, Oil) (e.g., Plastic, Wax)
v v Result

C.L Solvent Blue 3 Powder @ Colored Solution [—(_ Incorporation Colored Final Product

Click to download full resolution via product page

¢ To cite this document: BenchChem. [C.I. Solvent Blue 3: A Comprehensive Technical Profile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1629615#what-is-the-molecular-weight-of-c-i-solvent-
blue-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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